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Compound of Interest

Compound Name: Akr1C3-IN-14

Cat. No.: B15576493 Get Quote

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Akr1C3-IN-14, a potent inhibitor of the aldo-keto reductase family 1 member C3 enzyme.[1]

Adherence to these protocols is essential to ensure a safe laboratory environment and to

mitigate risks associated with handling a novel small molecule compound. While a specific

Safety Data Sheet (SDS) for Akr1C3-IN-14 is not publicly available, the following

recommendations are based on best practices for handling potent enzyme inhibitors and

general laboratory safety standards.

I. Personal Protective Equipment (PPE): First Line of
Defense
A comprehensive personal protective equipment (PPE) program is the primary defense against

accidental exposure.[2] The minimum required PPE for handling Akr1C3-IN-14 is outlined

below. For tasks with a higher risk of splashes or aerosol generation, enhanced protection may

be necessary.[2][3]
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PPE Category Item Specifications and Use

Eye and Face Protection Safety Goggles

Must be worn with side-shields

to protect against splashes.[2]

[3] A face shield should be

worn in addition to goggles

when there is a significant

splash hazard.[3][4][5]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are the minimum

requirement.[3][4] Gloves

should be inspected for tears

before use and changed

immediately if contaminated.[2]

Double-gloving may be

necessary for added

protection.[3]

Body Protection Laboratory Coat

A lab coat or a chemical-

resistant apron is mandatory to

protect against skin contact.[2]

[6] For higher-risk activities, a

full-body suit may be

appropriate.[2]

Foot Protection Closed-Toe Shoes

Required to prevent injuries

from spills or dropped objects.

[4][6]

Respiratory Protection Respirator

May be necessary when

working with the compound in

a powder form or when there is

a risk of aerosol generation in

poorly ventilated areas.[4]

II. Safe Handling and Operational Workflow
All handling of Akr1C3-IN-14 should be performed in a designated area, preferably within a

certified chemical fume hood, to minimize the risk of inhalation.[2] The following diagram
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outlines the standard workflow for the safe handling of this compound.
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Preparation

Handling

Storage

Cleanup & Disposal

Don Appropriate PPE

Work in a Chemical Fume Hood

Weigh Compound

Dissolve in Solvent

Store at -20°C in a Tightly Sealed Container

Decontaminate Work Surfaces

Dispose of Waste as Hazardous

Remove and Dispose of PPE
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Accidental Exposure

Immediate Response

Skin Contact

Wash with plenty of water

Eye Contact

Flush with plenty of water for at least 15 minutes

Inhalation

Move to fresh air

Ingestion

Drink plenty of water

Seek Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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